Cas no 73445-47-3 (1H-Imidazole, 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-)

• Product name: 1H-Imidazole, 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-
• CAS No: 73445-47-3
• MF: C₂₃H₁₉FN₂O₂
• MW: 374.407569169998
• CID: 542468
• PubChem ID: 1102523

1H-Imidazole, 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-
• 2-(3-fluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole
• SCHEMBL11087706
• 73445-47-3
• DTXSID30360326
• AKOS000583254
• Oprea1_448576
• Oprea1_235549

• Inchi： InChI=1S/C23H19FN2O2/c1-27-19-10-6-15(7-11-19)21-22(16-8-12-20(28-2)13-9-16)26-23(25-21)17-4-3-5-18(24)14-17/h3-14H,1-2H3,(H,25,26)
• InChI Key： CTZPFKOZXADABY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)F)C4=CC=C(C=C4)OC

Computed Properties

• Exact Mass: 374.143056g/mol
• Monoisotopic Mass: 374.143056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 47.1Ų
• Surface Charge: 0

Experimental Properties

• LogP: 5.1